Cas no 620592-16-7 (Bacopaside V)

• Product Name: Bacopaside V
• CAS No: 620592-16-7
• MF: C₄₁H₆₆O₁₃
• MW: 766.9550
• CID: 3034118
• Update Time: 2024-11-04

Bacopaside V Chemical and Physical Properties

Names and Identifiers

• Bacopaside V
• (1S,2R,4aR,6aS,6bR,8aR,10S,12aR,12bR,14aR,14bS)-Hexadecahydro-1-hydroxy-1,6b,9,9,12a-pentamethyl-2-(2-methyl-1-propenyl)-4a,6a-methano-1H,6H-phenanthro[2,1-d]pyrano[2,3-b]pyran-10-yl 3-O-beta-D-glucopyranosyl-alpha-L-arabinopyranoside
• 3-O-beta-D-Glucopyranosyl(1→3)-alpha-L-arabinopyranosylpseudojujubogenin
• 2-[3,5-Dihydroxy-2-[[16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacycl

• Inchi： 1S/C41H66O13/c1-20(2)14-21-15-39(7,48)33-22-8-9-26-37(5)12-11-27(36(3,4)25(37)10-13-38(26,6)40(22)18-41(33,54-21)50-19-40)52-34-31(47)32(23(43)17-49-34)53-35-30(46)29(45)28(44)24(16-42)51-35/h14,21-35,42-48H,8-13,15-19H2,1-7H3
• InChI Key： YMACEWFCLOFSBZ-UHFFFAOYSA-N
• SMILES： O1CC23CC41C(C(C)(CC(/C=C(\C)/C)O4)O)C2CCC1C2(C)CCC(C(C)(C)C2CCC31C)OC1C(C(C(CO1)O)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1460
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 274-276 º C (decomposition) (methanol)
• Solubility: Insuluble (7.7E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids